Cas no 23018-21-5 (Benzofuro[2,3-g]isoquinoline,5,11-dimethyl-)

• Product Name: Benzofuro[2,3-g]isoquinoline,5,11-dimethyl-
• CAS No: 23018-21-5
• MF: C₁₇H₁₃NO
• MW: 247.291224241257
• CID: 271854
• PubChem ID: 271372
• Update Time: 2025-04-19

Benzofuro[2,3-g]isoquinoline,5,11-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzofuro[2,3-g]isoquinoline,5,11-dimethyl-
• 5,11-dimethyl-[1]benzofuro[2,3-g]isoquinoline
• 5,11-dimethyl[1]benzofuro[2,3-g]isoquinoline
• 5,11-dimethyl-benzo[4,5]furo[2,3-g]isoquinoline
• 5,11-Dimethyl-benzofuro< 2,3-g> isochinolin
• 5,11-dimethylpyrido< 4,3-b> dibenzofuran
• 6-Oxa-ellipticin
• AC1L6Q9F
• AC1Q4YQO
• AG-J-82038
• AR-1G5758
• CTK4F0690
• NSC114910
• Oxaellipticin
• DTXSID10297242
• 23018-21-5
• NSC-114910

• Inchi： 1S/C17H13NO/c1-10-14-9-18-8-7-12(14)11(2)17-16(10)13-5-3-4-6-15(13)19-17/h3-9H,1-2H3
• InChI Key： GVAVVQSGNGBMMH-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2C(C)=C3C=NC=CC3=C(C)C1=2

Computed Properties

• Exact Mass: 247.09979
• Monoisotopic Mass: 247.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.234
• Boiling Point: 437.9°C at 760 mmHg
• Flash Point: 219.8°C
• Refractive Index: 1.728
• PSA: 26.03
• LogP: 4.75100